Cas no 77022-98-1 (3,6,9,12,15-Pentaoxaheptadecanedioic acid, 5,13-dioxo-)
77022-98-1 structure
Product Name:3,6,9,12,15-Pentaoxaheptadecanedioic acid, 5,13-dioxo-
CAS No:77022-98-1
MF:C12H18O11
MW:338.264725208282
CID:536892
PubChem ID:12601255
Update Time:2025-04-19
3,6,9,12,15-Pentaoxaheptadecanedioic acid, 5,13-dioxo- Chemical and Physical Properties
Names and Identifiers
-
- 3,6,9,12,15-Pentaoxaheptadecanedioic acid, 5,13-dioxo-
- 2-[2-[2-[2-[2-(carboxymethoxy)acetyl]oxyethoxy]ethoxy]-2-oxoethoxy]acetic acid
- DTXSID50504008
- 5,13-Dioxo-3,6,9,12,15-pentaoxaheptadecane-1,17-dioic acid
- 77022-98-1
-
- Inchi: 1S/C12H18O11/c13-9(14)5-20-7-11(17)22-3-1-19-2-4-23-12(18)8-21-6-10(15)16/h1-8H2,(H,13,14)(H,15,16)
- InChI Key: IVLOPSYWQQPETJ-UHFFFAOYSA-N
- SMILES: O(CCOC(COCC(=O)O)=O)CCOC(COCC(=O)O)=O
Computed Properties
- Exact Mass: 338.08484
- Monoisotopic Mass: 338.08491139g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 23
- Rotatable Bond Count: 16
- Complexity: 357
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 155Ų
Experimental Properties
- PSA: 154.89
3,6,9,12,15-Pentaoxaheptadecanedioic acid, 5,13-dioxo- Related Literature
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
77022-98-1 (3,6,9,12,15-Pentaoxaheptadecanedioic acid, 5,13-dioxo-) Related Products
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- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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